Cas no 6936-60-3 ( )

• Product Name: &nbsp
• CAS No: 6936-60-3
• MF: C₁₃H₁₂N₄O₄S
• MW: 320.323781013489
• CID: 973542
• PubChem ID: 9561137
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
• NSC22624
• 6936-60-3
• NSC-22624
• MLS002638888
• CHEMBL1958242
• BDBM50484818
• DTXSID50430010
•  

• Inchi： 1S/C13H12N4O4S/c14-11-5-7-12(8-6-11)22(20,21)16-15-9-10-3-1-2-4-13(10)17(18)19/h1-9,16H,14H2/b15-9+
• InChI Key： WTLVWGZISQYGAK-OQLLNIDSSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 320.05806
• Monoisotopic Mass: 320.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 127.69